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Compound of Interest

Compound Name: Physagulide J

Cat. No.: B15596582 Get Quote

Note to the Reader: Extensive literature searches for "Physagulide J" did not yield specific

data regarding its effects on in vitro apoptosis. The available scientific literature predominantly

focuses on other members of the physagulide family, such as Physagulide P and Physagulide

Q. This document provides a detailed overview of the apoptosis-inducing effects of

Physagulide P as a representative example of this class of compounds, with the understanding

that this information serves as a proxy due to the absence of specific data for Physagulide J.

Introduction to Physagulide P
Physagulide P is a naturally occurring withanolide isolated from Physalis angulata L.[1][2]. It

has demonstrated potent anti-proliferative and pro-apoptotic activity in various cancer cell lines,

particularly in triple-negative breast cancer[1][2][3]. This document outlines the key

mechanisms, experimental data, and protocols associated with Physagulide P-induced

apoptosis in vitro.

Mechanism of Action
Physagulide P induces apoptosis through a signaling cascade initiated by the generation of

reactive oxygen species (ROS). The accumulation of ROS leads to the activation of the c-Jun

N-terminal kinase (JNK) signaling pathway. This, in turn, modulates the expression of

apoptosis-related proteins, resulting in the activation of the intrinsic apoptotic pathway.[1]

Signaling Pathway Diagram

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b15596582?utm_src=pdf-interest
https://www.benchchem.com/product/b15596582?utm_src=pdf-body
https://www.benchchem.com/product/b15596582?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/28969050/
https://www.researchgate.net/publication/318485229_Anti-proliferation_of_triple-negative_breast_cancer_cells_with_physagulide_P_ROSJNK_signaling_pathway_induces_apoptosis_and_autophagic_cell_death
https://pubmed.ncbi.nlm.nih.gov/28969050/
https://www.researchgate.net/publication/318485229_Anti-proliferation_of_triple-negative_breast_cancer_cells_with_physagulide_P_ROSJNK_signaling_pathway_induces_apoptosis_and_autophagic_cell_death
https://pmc.ncbi.nlm.nih.gov/articles/PMC5609982/
https://pubmed.ncbi.nlm.nih.gov/28969050/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cancer Cell

Physagulide P ROS JNK
Activation

Bax/Bcl-2 Ratio
Upregulation Mitochondrial

Dysfunction Caspase Activation Apoptosis

In Vitro Apoptosis Analysis Workflow

Cell Culture

Physagulide P Treatment

MTT Assay Flow Cytometry Western Blot

Data Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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